Cas no 50602-50-1 (Desmethylene Piribedil)

• Product Name: Desmethylene Piribedil
• CAS No: 50602-50-1
• MF: C₁₅H₁₈N₄O₂
• MW: 286.329022884369
• CID: 933982
• PubChem ID: 128047
• Update Time: 2025-04-19

Desmethylene Piribedil Chemical and Physical Properties

Names and Identifiers

• 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate (2:4:1)
• 4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]benzene-1,2-diol
• 1-(2-Pyrimidyl)-4-(3,4-dihydroxybenzyl)piperazine
• S-584
• 50602-50-1
• 4-{[4-(PYRIMIDIN-2-YL)PIPERAZIN-1-YL]METHYL}BENZENE-1,2-DIOL
• 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate(2:4:1)
• SCHEMBL13956836
• 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)-1,2-benzenediol
• 4-((4-(2-Pyrimidinyl)-1-piperazinyl)methyl)pyrocatechol hydrochloride hydrate (2
• 1-(3,4-dihydroxybenzyl) 4-(2-pyrimidinyl)-piperazine
• Desmethylene Piribedil
• 4-[[4-(2-Pyrimidinyl)-1-piperazinyl]methyl]-1,2-benzenediol; 1-(3,4-Dihydroxybenzyl)-4-(2-pyrimidinyl)piperazine; 1-(3,4-Dihydroxybenzyl)-4-(2-pyrimidyl)piperazine; S 584; S 584 (pharmaceutical)
• DTXSID50964845

• Inchi： 1S/C15H18N4O2/c20-13-3-2-12(10-14(13)21)11-18-6-8-19(9-7-18)15-16-4-1-5-17-15/h1-5,10,20-21H,6-9,11H2
• InChI Key： KASPTNXQKINYTJ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CN1CCN(C2N=CC=CN=2)CC1)O

Computed Properties

• Exact Mass: 286.143
• Monoisotopic Mass: 286.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 517.2°Cat760mmHg
• Flash Point: 266.6°C
• Refractive Index: 1.659
• LogP: 1.21290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines